Cas no 245079-04-3 (4-Pentynoic acid,2-ethyl-)

• Product Name: 4-Pentynoic acid,2-ethyl-
• CAS No: 245079-04-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 255926
• PubChem ID: 154263
• Update Time: 2025-04-19

4-Pentynoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,2-ethyl-
• 2-ethylpent-4-ynoic acid
• 245079-04-3
• AKOS006377884
• 2-Ethyl-4-pentynoic acid
• SCHEMBL3104177
• 4-Pentynoic acid, 2-ethyl-

• Inchi： 1S/C7H10O2/c1-3-5-6(4-2)7(8)9/h1,6H,4-5H2,2H3,(H,8,9)
• InChI Key： SCVQTLFYEQFSLX-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)CC)=O

Computed Properties

• Exact Mass: 126.068
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.026
• Boiling Point: 216.8°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.462
• LogP: 1.12050